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Compound of Interest

Compound Name: Allyl cinnamate

Cat. No.: B045370

An In-Depth Technical Guide to the Thermochemical Properties of Allyl Cinnamate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Allyl cinnamate, a fragrance and flavoring agent, possesses thermochemical properties
crucial for its application and stability assessment. This guide provides a comprehensive
overview of the key thermochemical parameters of allyl cinnamate, including its enthalpy of
formation, enthalpy of vaporization, heat capacity, and thermal decomposition profile. While
experimental data for certain properties are limited, this document compiles available
information and outlines the standard experimental protocols for their determination. This guide
is intended to be a valuable resource for researchers, scientists, and professionals in drug
development who may encounter this compound in their work.

Introduction

Allyl cinnamate (C12H1203) is an organic ester known for its characteristic fruity and balsamic
aroma. It is utilized in the fragrance, flavor, and cosmetic industries. A thorough understanding
of its thermochemical properties is essential for ensuring its safe handling, storage, and
application, particularly in processes involving elevated temperatures. These properties also
provide fundamental data for computational modeling and process simulation in various
industrial and research settings.

Quantitative Thermochemical Data
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The following tables summarize the available quantitative thermochemical data for allyl
cinnamate. It is important to note that much of the available data is estimated, and
experimental verification is recommended for critical applications.

Table 1: General and Physical Properties of Allyl Cinnamate

Property Value Source

Molecular Formula C12H1202 --INVALID-LINK--
Molecular Weight 188.22 g/mol --INVALID-LINK--
Appearance Colorless to pale yellow liquid --INVALID-LINK--
Boiling Point 113°C @ 0.5 mmHg150-152 --INVALID-LINK--

°C @ 15 mmHg

Density 1.050-1.056 g/cm® @ 25 °C --INVALID-LINK--
Vapor Pressure 0.003 mmHg @ 20 °C --INVALID-LINK--

Table 2: Thermodynamic Properties of Allyl Cinnamate

Property Value Method Source

Standard Enthalpy of
) Joback Method
Formation (gas, -134.88 + 4.5 kJ/mol --INVALID-LINK--

(Estimation)
298.15 K)

Standard Enthalpy of
N Joback Method
Vaporization (at 53.2 £ 2.0 kdJ/mol o --INVALID-LINK--
. : (Estimation)
boiling point)

Ideal Gas Heat
) Joback Method
Capacity (Cp,gas @ 244.13 J/mol-K --INVALID-LINK--

(Estimation)
298.15 K)

Enthalpy of i
_ Data not available - -
Combustion
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Thermal Decomposition

Thermogravimetric analysis (TGA) provides insight into the thermal stability and decomposition
profile of a substance. A TGA graph for allyl cinnamate indicates that its decomposition occurs

within a specific temperature range.
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Conceptual TGA Workflow for Allyl Cinnamate
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Caption: Workflow for Thermogravimetric Analysis (TGA) of Allyl Cinnamate.
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Experimental Protocols

Detailed experimental protocols are essential for the accurate determination of thermochemical
properties. The following sections describe the standard methodologies for key experiments.

Combustion Calorimetry for Enthalpy of Formation

The standard enthalpy of formation is a fundamental thermodynamic property. For organic
compounds like allyl cinnamate, it is typically determined indirectly from the experimentally
measured enthalpy of combustion using a bomb calorimeter.
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Workflow for Combustion Calorimetry
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Caption: Experimental workflow for determining the enthalpy of formation via combustion

calorimetry.

Methodology:

A precisely weighed sample of allyl cinnamate (typically encapsulated in a gelatin capsule
to prevent evaporation) is placed in the crucible of a bomb calorimeter.

The bomb is sealed and pressurized with a high-purity oxygen atmosphere (typically around
30 atm).

The bomb is submerged in a known quantity of water in the calorimeter's insulated container.
The sample is ignited, and the temperature change of the water is meticulously recorded.

The heat capacity of the calorimeter is determined by combusting a standard substance with
a known heat of combustion, such as benzoic acid.

The energy of combustion of allyl cinnamate is calculated from the observed temperature
rise and the heat capacity of the calorimeter.

Corrections are applied for the heat of formation of nitric acid (from residual nitrogen in the
bomb) and the heat of combustion of the fuse wire.

The standard enthalpy of formation is then calculated using Hess's law, from the standard
enthalpies of formation of the combustion products (COz and Hz0).

Transpiration Method for Vapor Pressure and Enthalpy
of Vaporization

The transpiration method is a reliable technique for determining the vapor pressure of low-

volatility substances like allyl cinnamate. The enthalpy of vaporization can then be derived

from the temperature dependence of the vapor pressure using the Clausius-Clapeyron

equation.
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Transpiration Method Workflow
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Caption: Workflow for determining vapor pressure and enthalpy of vaporization using the
transpiration method.

Methodology:

A sample of allyl cinnamate is placed in a saturation chamber maintained at a constant
temperature.

o Astream of an inert carrier gas (e.g., nitrogen or argon) is passed through the sample at a
slow, precisely controlled flow rate.

e The gas becomes saturated with the vapor of allyl cinnamate.
e The vapor is then transported to a condenser where it is trapped and its mass is determined.

e The vapor pressure is calculated from the mass of the condensed vapor, the volume of the
carrier gas, and the temperature.

e The experiment is repeated at several different temperatures to obtain a vapor pressure
curve.

e The enthalpy of vaporization is determined from the slope of a plot of the natural logarithm of
the vapor pressure versus the inverse of the absolute temperature (Clausius-Clapeyron plot).

Differential Scanning Calorimetry (DSC) for Heat
Capacity

Differential scanning calorimetry is a widely used technique to measure the heat capacity of a
substance as a function of temperature.
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DSC Workflow for Heat Capacity Measurement
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Caption: Workflow for determining heat capacity using Differential Scanning Calorimetry (DSC).

Methodology:

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b045370?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Asmall, accurately weighed sample of allyl cinnamate is hermetically sealed in an
aluminum DSC pan.

e An empty sealed pan is used as a reference.

e The DSC instrument is calibrated for temperature and heat flow using a standard material
with a well-known heat capacity, such as sapphire.

e Three DSC runs are performed under the same conditions (temperature program, purge
gas): a baseline run with two empty pans, a run with the sapphire standard, and a run with
the allyl cinnamate sample.

e The heat capacity of allyl cinnamate at a given temperature is calculated by comparing the
heat flow to the sample with the heat flow to the sapphire standard, after subtracting the
baseline.

Conclusion

The thermochemical properties of allyl cinnamate are critical for its industrial application and
for scientific research. This guide has summarized the available data and detailed the standard
experimental protocols for their determination. While some experimental values are not readily
available in the literature, the methodologies described provide a clear path for their
measurement. For professionals in drug development, this information is valuable for assessing
the stability of allyl cinnamate if used as an excipient and for understanding its behavior in
various formulations and manufacturing processes. Further experimental investigation is
encouraged to fill the existing data gaps and to provide a more complete thermochemical
profile of this important compound.

 To cite this document: BenchChem. [Thermochemical properties of Allyl cinnamate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045370#thermochemical-properties-of-allyl-
cinnamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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